Cas no 794554-67-9 (3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide)
3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-N,N-diethyl-4-(4-ethyl-piperazin-1-yl)-benzenesulfonamide
- 3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide
- AKOS008030623
- 3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzenesulfonamide
- CS-0223117
- 103-883-1
- 794554-67-9
- EN300-11397
- G36345
- Z57046938
-
- Inchi: 1S/C16H28N4O2S/c1-4-18-9-11-19(12-10-18)16-8-7-14(13-15(16)17)23(21,22)20(5-2)6-3/h7-8,13H,4-6,9-12,17H2,1-3H3
- InChI Key: KIMXPFIREPMHFU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)N)N1CCN(CC)CC1)(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 340.19329732Da
- Monoisotopic Mass: 340.19329732Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 78.3Ų
3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1293787-50mg |
3-Amino-n,n-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95% | 50mg |
¥1382.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1293787-100mg |
3-Amino-n,n-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95% | 100mg |
¥1544.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1293787-250mg |
3-Amino-n,n-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95% | 250mg |
¥2484.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1293787-500mg |
3-Amino-n,n-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95% | 500mg |
¥4719.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1293787-1g |
3-Amino-n,n-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95% | 1g |
¥6912.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1293787-2.5g |
3-Amino-n,n-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95% | 2.5g |
¥13575.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1293787-5g |
3-Amino-n,n-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95% | 5g |
¥16044.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1293787-10g |
3-Amino-n,n-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95% | 10g |
¥27739.00 | 2024-07-28 | |
| Enamine | EN300-11397-0.05g |
3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95.0% | 0.05g |
$42.0 | 2025-02-19 | |
| Enamine | EN300-11397-0.1g |
3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide |
794554-67-9 | 95.0% | 0.1g |
$66.0 | 2025-02-19 |
3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide
3-Amino-N,N-Diethyl-4-(4-Ethylpiperazin-1-Yl)Benzene-1-Sulfonamide (CAS No. 794554-67-9)
The compound 3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide (CAS No. 794554-67-9) is a structurally complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the sulfonamide class, which is widely recognized for its role in drug design, particularly in the development of bioactive molecules with diverse therapeutic applications. The molecule's structure is characterized by a benzene ring substituted with an amino group at position 3, a sulfonamide group at position 1, and a piperazine moiety at position 4, which is further substituted with ethyl groups. This unique combination of functional groups makes it a promising candidate for various pharmacological studies.
Recent advancements in medicinal chemistry have highlighted the importance of sulfonamides as bioisosteres of carboxylic acids, offering improved pharmacokinetic profiles and enhanced bioavailability. The sulfonamide group in this compound plays a critical role in modulating its physicochemical properties, such as solubility and lipophilicity, which are essential for drug delivery. Additionally, the piperazine ring introduces rigidity and potential hydrogen bonding capabilities, enhancing the molecule's ability to interact with biological targets.
The synthesis of 3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the benzene ring precursor. This is followed by sequential introduction of the amino and sulfonamide groups, along with the piperazine moiety. Recent studies have focused on optimizing the synthetic pathway to improve yield and purity, employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions.
In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, research has demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The amino group at position 3 contributes to hydrogen bonding interactions, while the diethyl substituents on the sulfonamide group enhance lipophilicity, facilitating membrane permeability. These properties collectively make the compound a strong candidate for further preclinical evaluation.
Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding affinity towards specific protein targets. These studies suggest that the sulfonamide group acts as a key determinant in stabilizing interactions within the binding pocket, while the piperazine ring contributes to conformational flexibility and selectivity.
Looking ahead, ongoing research aims to explore the therapeutic potential of 3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-Yl)benzene-sulfonamide in areas such as oncology, inflammation, and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug candidate.
In conclusion, 3-amino-N,N-diethyl-sulfonamide derivatives like CAS No. 794554679 represent a novel class of compounds with exciting prospects in drug discovery. Their unique structural features and favorable pharmacokinetic properties make them invaluable tools for advancing modern medicinal chemistry.
794554-67-9 (3-amino-N,N-diethyl-4-(4-ethylpiperazin-1-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)